Cas no 2763998-11-2 (methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate)

• Product Name: methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate
• CAS No: 2763998-11-2
• MF: C₂₃H₁₈FNO₅
• MW: 407.391129970551
• CID: 6431220
• PubChem ID: 165995797
• Update Time: 2025-06-08

methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate
• EN300-37389189
• 2763998-11-2

• Inchi： 1S/C23H18FNO5/c1-29-22(27)17-10-20(21(26)11-19(17)24)25-23(28)30-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18,26H,12H2,1H3,(H,25,28)
• InChI Key： IRRQNZUEQNWDJO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(=O)OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 407.11690084g/mol
• Monoisotopic Mass: 407.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate

Research Brief on Methyl 5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate (CAS: 2763998-11-2)

In recent years, the compound methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate (CAS: 2763998-11-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorinated aromatic ring, serves as a critical intermediate in the synthesis of bioactive compounds and peptide-based therapeutics. Its unique structural features make it a valuable tool for researchers exploring novel drug candidates and chemical probes.

The primary objective of recent studies involving this compound has been to elucidate its synthetic utility, stability, and potential applications in drug development. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) to characterize its physicochemical properties. These studies have confirmed its high purity and stability under standard laboratory conditions, making it suitable for further derivatization and incorporation into complex molecular architectures.

One notable application of methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate is in the field of peptide synthesis. The Fmoc group serves as a temporary protecting group for amines, enabling the stepwise assembly of peptides on solid-phase supports. Recent research has demonstrated its efficacy in the synthesis of fluorinated peptide analogs, which exhibit enhanced metabolic stability and binding affinity compared to their non-fluorinated counterparts. This has opened new avenues for the development of peptide-based therapeutics targeting diseases such as cancer and infectious diseases.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a building block in the design of small-molecule inhibitors. The presence of the fluorine atom and hydroxyl group in its structure allows for strategic modifications that can modulate the pharmacokinetic and pharmacodynamic properties of resulting drug candidates. Recent studies have explored its incorporation into kinase inhibitors and protease inhibitors, with promising results in preclinical models.

Despite its promising applications, challenges remain in the large-scale production and purification of methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate. Researchers are actively working to optimize synthetic routes to improve yield and reduce costs. Recent advancements in flow chemistry and continuous manufacturing techniques have shown potential in addressing these challenges, paving the way for broader utilization of this compound in industrial settings.

In conclusion, methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-4-hydroxybenzoate (CAS: 2763998-11-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis and small-molecule drug development continue to expand, driven by ongoing research and technological advancements. Future studies are expected to further explore its potential in emerging therapeutic areas, solidifying its role as a key intermediate in modern drug discovery.